Cas no 106675-21-2 (2(3H)-Benzothiazolone,6-ethyl-)

• Product Name: 2(3H)-Benzothiazolone,6-ethyl-
• CAS No: 106675-21-2
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 127260
• PubChem ID: 19913103
• Update Time: 2025-04-18

2(3H)-Benzothiazolone,6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,6-ethyl-
• 6-Ethylbenzothiazolone
• 2(3H)-Benzothiazolone,6-ethyl-(9CI)
• 6-Ethyl-2(3H)-benzothiazolone
• 106675-21-2
• AKOS006307203
• SCHEMBL9204486
• 6-ethyl-1,3-benzothiazol-2-ol
• SCHEMBL19997568
• 6-ETHYL-3H-1,3-BENZOTHIAZOL-2-ONE

• Inchi： 1S/C9H9NOS/c1-2-6-3-4-7-8(5-6)12-9(11)10-7/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： YDSXLCGOBXZYOK-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC1=2)CC)=O

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• PSA: 29.1